Cas no 116874-67-0 (Benzenamine,2-fluoro-5-(1-methylethyl)-)

Benzenamine,2-fluoro-5-(1-methylethyl)- structure
116874-67-0 structure
Product Name:Benzenamine,2-fluoro-5-(1-methylethyl)-
CAS No:116874-67-0
MF:C9H12FN
MW:153.196685791016
CID:132637
PubChem ID:14157497
Update Time:2025-09-21

Benzenamine,2-fluoro-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,2-fluoro-5-(1-methylethyl)-
    • 2-fluoro-5-propan-2-ylaniline
    • Benzenamine, 2-fluoro-5-(1-methylethyl)- (9CI)
    • DTXSID90556763
    • GS2828
    • 2-Fluoro-5-isopropylaniline
    • 2-Fluoro-5-(propan-2-yl)aniline
    • EN300-6801848
    • SCHEMBL8214575
    • 116874-67-0
    • Inchi: 1S/C9H12FN/c1-6(2)7-3-4-8(10)9(11)5-7/h3-6H,11H2,1-2H3
    • InChI Key: QWYOGCVSPQTKPM-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1N)C(C)C

Computed Properties

  • Exact Mass: 153.09546
  • Monoisotopic Mass: 153.095377549g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02

Benzenamine,2-fluoro-5-(1-methylethyl)- Pricemore >>

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